Cas no 1361486-94-3 (Dimethyl-[3-(2,4,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine)

• Product Name: Dimethyl-[3-(2,4,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine
• CAS No: 1361486-94-3
• MF: C₁₅H₁₃Cl₃F₃N
• MW: 370.624631643295
• CID: 4967870
• Update Time: 2025-05-23

Dimethyl-[3-(2,4,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine Chemical and Physical Properties

Names and Identifiers

• Dimethyl-[3-(2,4,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine

• Inchi： 1S/C15H13Cl3F3N/c1-22(2)11-4-8(3-9(5-11)15(19,20)21)14-12(17)6-10(16)7-13(14)18/h3-7,12,14H,1-2H3
• InChI Key： DCIDYJBHDCCRKV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C1C1C=C(C(F)(F)F)C=C(C=1)N(C)C)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 473
• XLogP3: 5.5
• Topological Polar Surface Area: 3.2

Additional information on Dimethyl-[3-(2,4,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine

Dimethyl-[3-(2,4,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine: A Comprehensive Overview

Dimethyl-[3-(2,4,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine is a complex organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 1361486-94-3, features a trichlorocyclohexadienyl moiety and a trifluoromethylphenyl group, which contribute to its distinct chemical properties and potential biological activities. The presence of multiple halogen atoms and a conjugated system makes this molecule a subject of interest for developing novel therapeutic agents.

The synthesis and characterization of Dimethyl-[3-(2,4,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine have been extensively studied to understand its reactivity and potential applications. The trichlorocyclohexadienyl ring is known for its stability and ability to participate in various chemical reactions, while the trifluoromethyl group enhances lipophilicity and metabolic stability. These features make the compound a promising candidate for drug discovery.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced biological activity and improved pharmacokinetic properties. The 5-trifluoromethylphenyl group in Dimethyl-[3-(2,4,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine is particularly noteworthy, as trifluoromethylation is a common strategy used to improve drug efficacy. This modification often leads to increased binding affinity to biological targets and prolonged half-life in vivo.

Current research in the field of medicinal chemistry has highlighted the importance of conjugated systems in drug design. The trichlorocyclohexa-2,4-dienyl moiety in this compound forms a conjugated system with the aromatic ring, which can influence electronic properties and reactivity. Such systems are often involved in photochemical reactions and can be tailored to interact with specific biological pathways. The study of these conjugated systems has opened new avenues for developing photoactivatable drugs and probes for biochemical research.

The pharmacological potential of Dimethyl-[3-(2,4,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine has been explored through various experimental approaches. Initial studies have suggested that this compound may exhibit properties relevant to neurological disorders, given its structural similarity to known bioactive molecules. The presence of both halogenated and fluorinated groups suggests that it could interact with enzymes and receptors involved in neurotransmission.

Moreover, the compound's chemical versatility allows for further derivatization and optimization. Researchers have employed combinatorial chemistry and high-throughput screening techniques to identify derivatives with enhanced activity. These methods have been instrumental in accelerating the discovery process and identifying lead compounds for further development.

The synthetic pathways used to prepare Dimethyl-[3-(2,4,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine have been refined to ensure high yield and purity. Advanced catalytic methods and purification techniques have been employed to obtain the desired product in a scalable manner. This is crucial for moving from laboratory-scale synthesis to industrial production.

In conclusion, Dimethyl-[3-(2,4,6-trichlorocyclohexa-2,4-dienyl)-5-trifluoromethyl-phenyl]-amine represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable compound for further research. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in the development of new treatments for various diseases.